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Compound of Interest

Compound Name: 1,1-Diphenyl-2-propanol

Cat. No.: B1345509 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,1-Diphenyl-2-propanol, identified by the CAS number 29338-49-6, is an organic compound

belonging to the secondary alcohol class.[1] Its structure features a propanol backbone with

two phenyl groups attached to the first carbon atom.[2] This compound is typically a white

crystalline solid at room temperature.[2] While not as extensively studied as some other

pharmaceutical scaffolds, 1,1-Diphenyl-2-propanol serves as a valuable intermediate in the

synthesis of more complex organic molecules, including potential pharmaceuticals and

agrochemicals.[2] Its unique structural properties and reactivity make it a subject of interest in

organic synthesis and material science. This guide provides a comprehensive overview of its

known physicochemical properties, spectroscopic data, synthesis, and biological potential

based on available literature.

Physicochemical Properties
The fundamental properties of 1,1-Diphenyl-2-propanol are summarized below. These

characteristics are essential for its handling, application in reactions, and analytical

identification.
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Property Value Reference(s)

IUPAC Name 1,1-diphenylpropan-2-ol [1][2]

CAS Number 29338-49-6 [1][2][3][4][5][6]

Molecular Formula C₁₅H₁₆O [1][2][3][4][5]

Molecular Weight 212.29 g/mol [1][2][3][4][5]

Appearance White crystalline solid [2]

Melting Point 59-63 °C [3][6]

Boiling Point 312.13 °C (estimate) [3]

Density 1.058 g/cm³ [5]

Spectroscopic Profile
Spectroscopic analysis is critical for the structural elucidation and confirmation of 1,1-Diphenyl-
2-propanol.
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Spectroscopic
Technique

Characteristic
Absorption

Description Reference(s)

Infrared (IR)

Spectroscopy

3300-3500 cm⁻¹

(broad, strong)

This band is

characteristic of the

hydroxyl (-OH)

group's stretching

vibration. Its

broadness indicates

intermolecular

hydrogen bonding

between alcohol

molecules.

[2]

UV-Visible

Spectroscopy
254-260 nm

This absorption band

corresponds to the

π→π* electronic

transition within the

aromatic phenyl rings.

[2]

Note: While Nuclear Magnetic Resonance (NMR) spectroscopy is a standard technique for

characterization, detailed spectral data for 1,1-Diphenyl-2-propanol was not available in the

reviewed literature.[2]

Synthesis and Reactivity
Synthetic Approach
The synthesis of 1,1-Diphenyl-2-propanol can be achieved through various standard organic

chemistry methods. A common and effective approach is the Grignard reaction, which involves

the nucleophilic addition of an organomagnesium halide to a carbonyl compound. For this

target molecule, the reaction between diphenylacetaldehyde and methylmagnesium bromide

provides a direct route.

Experimental Protocol: Grignard Synthesis of 1,1-
Diphenyl-2-propanol
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This protocol outlines a general procedure for the synthesis. All operations should be

performed under an inert atmosphere (e.g., nitrogen or argon) using anhydrous solvents.

Preparation of Grignard Reagent: In a flame-dried, three-necked flask equipped with a

dropping funnel and a condenser, magnesium turnings are covered with anhydrous diethyl

ether. A solution of methyl bromide in diethyl ether is added dropwise to initiate the formation

of methylmagnesium bromide.

Reaction: The flask containing the Grignard reagent is cooled in an ice bath. A solution of

diphenylacetaldehyde (1.0 equivalent) in anhydrous diethyl ether is added dropwise to the

stirred Grignard solution.

Reaction Monitoring: The reaction is allowed to warm to room temperature and stirred for

several hours. Progress can be monitored by Thin Layer Chromatography (TLC).

Quenching: Upon completion, the reaction mixture is cooled again in an ice bath and slowly

quenched by the dropwise addition of a saturated aqueous solution of ammonium chloride.

Extraction: The organic layer is separated, and the aqueous layer is extracted three times

with diethyl ether. The combined organic extracts are washed with brine.

Drying and Concentration: The organic phase is dried over anhydrous sodium sulfate,

filtered, and the solvent is removed under reduced pressure using a rotary evaporator.

Purification: The resulting crude product is purified by column chromatography on silica gel

or by recrystallization from a suitable solvent system (e.g., hexane/ethyl acetate) to yield

pure 1,1-Diphenyl-2-propanol.

Visualization: Synthetic Workflow
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Workflow for the Synthesis of 1,1-Diphenyl-2-propanol
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Caption: A flowchart illustrating the key stages of the Grignard synthesis.

Chemical Reactivity
1,1-Diphenyl-2-propanol can undergo reactions typical of secondary alcohols:
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Oxidation: It can be oxidized by common oxidizing agents to form the corresponding ketone,

α,α-diphenylacetone.[2]

Dehydration: Under acidic conditions, it can undergo dehydration to form an alkene.[2]

Applications in Research and Development
The utility of 1,1-Diphenyl-2-propanol spans several areas:

Organic Synthesis: It serves as a key building block for constructing more complex

molecules, including those with potential applications in pharmaceuticals and agrochemicals.

[2]

Material Science: Some studies suggest that the compound may have self-assembling

properties, making it a candidate for the development of novel supramolecular structures and

materials.[2]

Research Chemical: It is used in laboratories for studying reaction mechanisms and can

serve as a standard reference material in analytical chemistry.[2]

Biological and Pharmacological Profile
The biological activity of 1,1-Diphenyl-2-propanol is an area requiring more extensive

investigation. The available literature suggests a limited range of potential activities.

Antimicrobial and Anti-inflammatory: It has been reported to exhibit moderate antibacterial

properties and has been investigated as a potential anti-inflammatory agent.[2]

Antioxidant Activity: Limited research indicates that it may possess some antioxidant

properties, although further studies are needed for confirmation.[2]

Pharmacological Potential: Its ability to interact with biological membranes makes it a

compound of interest for further pharmacological studies.[2]

Signaling Pathways: A thorough review of the existing literature did not reveal any elucidated

signaling pathways directly involving 1,1-Diphenyl-2-propanol. Therefore, a diagrammatic

representation of a signaling pathway cannot be provided at this time. Research in this area is

needed to understand its mechanism of action at a cellular level.
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Experimental Protocol: Antibacterial Susceptibility
Testing (General Method)
To evaluate the reported antibacterial activity, a standard method such as the broth

microdilution assay can be used to determine the Minimum Inhibitory Concentration (MIC).

Inoculum Preparation: A standardized suspension of the test bacteria (e.g., Staphylococcus

aureus, Escherichia coli) is prepared in a suitable broth medium to a concentration of

approximately 5 x 10⁵ colony-forming units (CFU)/mL.

Compound Dilution: 1,1-Diphenyl-2-propanol is dissolved in a suitable solvent (e.g.,

DMSO) and then serially diluted in a 96-well microtiter plate containing broth to achieve a

range of final concentrations.

Inoculation: Each well of the microtiter plate is inoculated with the standardized bacterial

suspension. Positive (bacteria only) and negative (broth only) controls are included.

Incubation: The plate is incubated under appropriate conditions (e.g., 37°C for 18-24 hours).

MIC Determination: The MIC is determined as the lowest concentration of the compound that

completely inhibits visible bacterial growth.

Visualization: General Workflow for MIC Assay
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General Workflow for Minimum Inhibitory Concentration (MIC) Assay
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Caption: A generalized workflow for determining antibacterial activity.

Conclusion
1,1-Diphenyl-2-propanol (CAS 29338-49-6) is a well-defined chemical entity with established

physicochemical and spectroscopic properties. Its primary value currently lies in its utility as a

synthetic intermediate and a research chemical. While preliminary reports suggest potential

biological activities, including antibacterial and anti-inflammatory effects, this area remains

largely unexplored. There is a clear need for further in-depth pharmacological studies to

validate these initial findings, elucidate any mechanisms of action, and determine the

compound's potential for application in drug development and other fields.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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